Cas no 353502-16-6 (N-(3,5-Dimethylphenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(3,5-Dimethylphenyl)-N-(methylsulfonyl)glycine
• CAS No: 353502-16-6
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD02168238
• CID: 1075900
• PubChem ID: 846622
• Update Time: 2025-04-20

N-(3,5-Dimethylphenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dimethylphenyl)-N-(methylsulfonyl)glycine
• LS-10161
• CBKinase1_013379
• CBKinase1_000979
• glycine, N-(3,5-dimethylphenyl)-N-(methylsulfonyl)-
• AKOS025116731
• [N-(3,5-dimethylphenyl)methanesulfonamido]acetic acid
• 2-[N-(3,5-dimethylphenyl)methanesulfonamido]acetic acid
• 2-(3,5-dimethyl-N-methylsulfonylanilino)acetic acid
• BRD-K24463456-001-01-4
• SB81793
• DTXSID101235568
• ALBB-029135
• AKOS000297590
• Oprea1_135955
• MFCD02168238
• CHEMBL5307385
• CS-0320240
• Oprea1_457957
• N-(3,5-dimethylphenyl)-N-(methylsulfonyl)glycine, AldrichCPR
• 353502-16-6
• [(3,5-Dimethyl-phenyl)-methanesulfonyl-amino]-acetic acid

• MDL： MFCD02168238
• Inchi： 1S/C11H15NO4S/c1-8-4-9(2)6-10(5-8)12(7-11(13)14)17(3,15)16/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： OQUXVZYPPBRNBL-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)O)C1C=C(C)C=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.1Ų

N-(3,5-Dimethylphenyl)-N-(methylsulfonyl)glycine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides